1-Piperidinecarboximidamide, 4-(phenylmethyl)-, sulfate (2:1)
Overview
Description
1-Piperidinecarboximidamide, 4-(phenylmethyl)-, sulfate (2:1) is a chemical compound that has significant importance in scientific research. This compound is also known as Spermine NONOate, which is a nitric oxide (NO) donor. It is widely used in the field of biochemistry and pharmacology to study the effects of NO in various biological processes.
Scientific Research Applications
1-Piperidinecarboximidamide, 4-(phenylmethyl)-, sulfate (2:1) is widely used in scientific research to study the effects of NO in various biological processes. It is used as a NO donor in vitro and in vivo experiments. The compound is also used to study the role of NO in the regulation of blood pressure, platelet aggregation, and neurotransmitter release.
Mechanism of Action
1-Piperidinecarboximidamide, 4-(phenylmethyl)-, sulfate (2:1) releases NO, which activates the enzyme guanylate cyclase. This enzyme catalyzes the conversion of guanosine triphosphate (GTP) to cyclic guanosine monophosphate (cGMP). cGMP is a second messenger that regulates various cellular processes, including vasodilation, platelet aggregation, and neurotransmitter release.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 1-Piperidinecarboximidamide, 4-(phenylmethyl)-, sulfate (2:1) are related to the release of NO. The compound has been shown to induce vasodilation, decrease platelet aggregation, and enhance neurotransmitter release. It is also involved in the regulation of blood pressure and the immune system.
Advantages and Limitations for Lab Experiments
One of the advantages of using 1-Piperidinecarboximidamide, 4-(phenylmethyl)-, sulfate (2:1) in lab experiments is its ability to release NO in a controlled manner. This allows researchers to study the effects of NO on various biological processes. However, one of the limitations of using this compound is its instability. It can decompose rapidly under certain conditions, which can affect the accuracy of the experimental results.
Future Directions
There are several future directions for the use of 1-Piperidinecarboximidamide, 4-(phenylmethyl)-, sulfate (2:1) in scientific research. One direction is to study the effects of NO on cancer cells. It has been shown that NO can induce apoptosis in cancer cells, and this compound can be used to deliver NO to cancer cells in a targeted manner. Another direction is to study the effects of NO on the immune system. NO has been shown to modulate the immune response, and this compound can be used to study the role of NO in various immune-related diseases.
Conclusion:
1-Piperidinecarboximidamide, 4-(phenylmethyl)-, sulfate (2:1) is a chemical compound that has significant importance in scientific research. It is widely used to study the effects of NO in various biological processes. The compound has a controlled release of NO, which allows researchers to study the effects of NO in a controlled manner. Although the compound has some limitations, it has several future directions for use in scientific research.
properties
IUPAC Name |
4-benzylpiperidine-1-carboximidamide;sulfuric acid |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/2C13H19N3.H2O4S/c2*14-13(15)16-8-6-12(7-9-16)10-11-4-2-1-3-5-11;1-5(2,3)4/h2*1-5,12H,6-10H2,(H3,14,15);(H2,1,2,3,4) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RLRRQNSHDAKBCQ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1CC2=CC=CC=C2)C(=N)N.C1CN(CCC1CC2=CC=CC=C2)C(=N)N.OS(=O)(=O)O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C26H40N6O4S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50207825 |
Source
|
| Record name | 1-Piperidinecarboximidamide, 4-(phenylmethyl)-, sulfate (2:1) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50207825 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
532.7 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-Piperidinecarboximidamide, 4-(phenylmethyl)-, sulfate (2:1) | |
CAS RN |
59084-01-4 |
Source
|
| Record name | 1-Piperidinecarboximidamide, 4-(phenylmethyl)-, sulfate (2:1) | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0059084014 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 1-Piperidinecarboximidamide, 4-(phenylmethyl)-, sulfate (2:1) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50207825 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | bis(4-benzylpiperidine-1-carboximidamide) sulfate | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-Bromo-1-[4-(piperidin-1-ylsulfonyl)phenyl]ethanone](/img/structure/B3054179.png)
